Cas no 943111-83-9 (Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate)

• Product Name: Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate
• CAS No: 943111-83-9
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD18434442
• CID: 1086061
• PubChem ID: 20110258
• Update Time: 2025-05-20

Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate
• Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate (ACI)
• CS-15784
• methyl 1-(4-fluorophenyl)cyclopropane-1-carboxylate
• AKOS000348633
• D72712
• MFCD18434442
• DTXSID30602571
• DB-230660
• CS-0045093
• 943111-83-9
• SCHEMBL20601546
• METHYL1-(4-FLUOROPHENYL)CYCLOPROPANECARBOXYLATE

• MDL： MFCD18434442
• Inchi： 1S/C11H11FO2/c1-14-10(13)11(6-7-11)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： PYHCKEAPWABESH-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)C1C=CC(F)=CC=1)OC

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 240.8±33.0 °C at 760 mmHg
• Flash Point: 96.6±20.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate

Comprehensive Overview of Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate (CAS No. 943111-83-9)

Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate (CAS No. 943111-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyclopropane ring and a 4-fluorophenyl group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the fluorine substitution and ester functionality, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing small-molecule inhibitors and protease inhibitors, which are critical in treating diseases such as cancer and viral infections. The compound's CAS No. 943111-83-9 is frequently searched in academic databases and patent filings, reflecting its importance in cutting-edge research.

The synthesis of Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate typically involves cyclopropanation reactions followed by esterification. Its molecular weight and logP values are often discussed in pharmacokinetic studies, as these parameters influence drug-likeness. Additionally, the compound's stereochemistry and conformational rigidity are topics of interest for chemists designing novel therapeutics with improved target selectivity.

From an industrial perspective, Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate is employed in the production of crop protection agents and veterinary pharmaceuticals. Its fluorine moiety enhances the lipophilicity of agrochemicals, improving their penetration into plant tissues. This aligns with the growing focus on sustainable agriculture and precision farming, where efficient chemical formulations are paramount.

Environmental and regulatory considerations also play a role in the compound's applications. Researchers are exploring green chemistry approaches to synthesize Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate with minimal waste and energy consumption. Such efforts resonate with global trends toward eco-friendly synthesis and circular economy principles, making this compound a subject of interest beyond traditional chemical industries.

In summary, Methyl 1-(4-fluorophenyl)cyclopropanecarboxylate (CAS No. 943111-83-9) is a versatile and high-value chemical entity with broad applications in life sciences and agriculture. Its structural features, combined with evolving synthetic methodologies, position it as a critical component in the development of next-generation therapeutics and agrochemicals. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow.